Cas no 67590-58-3 (4-ethyl-7-methyl-2,6-dioxa-7-aza-1-phosphabicyclo[2.2.2]octane)

• Product Name: 4-ethyl-7-methyl-2,6-dioxa-7-aza-1-phosphabicyclo[2.2.2]octane
• CAS No: 67590-58-3
• MF: C₇H₁₄NO₂P
• MW: 175.165322780609
• CID: 1720247
• PubChem ID: 3051639
• Update Time: 2025-04-21

4-ethyl-7-methyl-2,6-dioxa-7-aza-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-7-methyl-2,6-dioxa-7-aza-1-phosphabicyclo[2.2.2]octane
• 67590-58-3
• 4-Ethyl-7-methyl-2,6-dioxa-7-aza-1-phosphabicyclo(2.2.2)octane
• DTXSID80217912
• 2,6-Dioxa-7-aza-1-phosphabicyclo(2.2.2)octane, 4-ethyl-7-methyl-
• BRN 2240328

• Inchi： 1S/C7H14NO2P/c1-3-7-4-8(2)11(9-5-7)10-6-7/h3-6H2,1-2H3
• InChI Key： LPROUMBHXFIYBY-UHFFFAOYSA-N
• SMILES： P12N(C)CC(CC)(CO1)CO2

Computed Properties

• Exact Mass: 175.07632
• Monoisotopic Mass: 175.07621569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes